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Compound of Interest

Compound Name: Cobalt-60

Cat. No.: B1206103

For researchers, scientists, and drug development professionals, the responsible management
of radioactive materials is paramount to ensuring a safe and compliant laboratory environment.
Cobalt-60 (Co-60), a gamma-emitting radionuclide with a half-life of 5.27 years, requires
stringent disposal procedures due to its potential radiological risk.[1] This guide provides
essential, step-by-step safety and logistical information for the proper disposal of Cobalt-60,
empowering laboratories to manage this hazardous waste with confidence and precision.

Core Principles of Cobalt-60 Waste Management

The disposal of Cobalt-60 waste is governed by national and international regulations, such as
those from the U.S. Nuclear Regulatory Commission (NRC) and the International Atomic
Energy Agency (IAEA).[2][3] The primary objective is to isolate the radioactive material to
prevent radiation exposure to personnel and the public and to avoid environmental
contamination. The main disposal pathways for Co-60 from a laboratory setting include:

e Decay-in-Storage (DIS): While Co-60's half-life of 5.27 years makes it unsuitable for short-
term DIS, which is typically for radionuclides with half-lives of 120 days or less,
understanding this principle is crucial for managing other short-lived isotopes.[4]

e Return to Supplier: Many suppliers of sealed Co-60 sources have programs to take back the
sources once they are no longer in use. This is often the preferred and most straightforward
disposal method for disused sealed sources.[1]
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o Transfer to a Licensed Radioactive Waste Disposal Facility: For laboratory-generated waste,
such as contaminated personal protective equipment (PPE), solutions, and other materials,
the standard procedure is to transfer it to a licensed low-level radioactive waste (LLRW)
disposal facility.

Step-by-Step Laboratory Procedures for Cobalt-60
Waste Disposal

Adherence to a strict protocol from the point of generation to final disposal is critical. All
procedures should be performed in consultation with your institution's Radiation Safety Officer
(RSO) or Environmental Health and Safety (EHS) department.

Step 1: Waste Identification and Segregation

Proper segregation at the source is the foundation of safe and compliant radioactive waste
disposal.

« |dentify all Co-60 waste streams: This includes, but is not limited to, contaminated gloves, lab
coats, bench paper, pipettes, vials, aqueous and organic solutions, and sharps.

o Segregate Co-60 waste from all other waste: This includes non-radioactive trash, chemical
waste, and biohazardous waste. Avoid the generation of mixed waste (radioactive and
hazardous chemical) whenever possible, as it is significantly more complex and costly to
dispose of.[5]

e Segregate by physical form:
o Dry Solid Waste: Items like gloves, absorbent paper, and plasticware.
o Liquid Waste: Aqueous and organic solutions containing Co-60.

o Sharps: Needles, scalpels, and contaminated glassware.

Step 2: Waste Collection and Shielding

» Use approved containers: Your institution's RSO/EHS will provide designated containers for
each type of radioactive waste.
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» Shielding: Due to the high-energy gamma radiation emitted by Co-60, shielding is crucial.
Solid waste containers should be placed behind appropriate shielding, such as lead bricks,
to keep the radiation exposure to personnel As Low As Reasonably Achievable (ALARA). A
4.53 cm thickness of lead can reduce the gamma dose rate by 90%.[6]

Step 3: Packaging and Labeling

e Dry Solid Waste:
o Place waste in a plastic bag within the designated waste container.
o Do not overfill the container.
o Ensure no free-standing liquids are present.
e Liquid Waste:
o Collect in a compatible, shatter-resistant container.
o Keep the container closed when not in use.
o Do not mix immiscible liquids.
e Sharps:
o Place in a puncture-proof container specifically designed for radioactive sharps.
e Labeling:
o Before adding any waste, label the container with a "Caution, Radioactive Material" sign.

o Clearly indicate the radionuclide (Cobalt-60), the total activity, the date, and the chemical
composition of any liquids.

o Maintain a detailed log for each container, recording each addition of waste.

Step 4: Storage and Pickup
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e Secure Storage: Store waste containers in a designated, secure area away from high-traffic
locations.

e Arrange for Pickup: Contact your institution's RSO/EHS to schedule a waste pickup. They
will handle the final preparations for transport to a licensed disposal facility.

Quantitative Data for Cobalt-60 Disposal

The following table summarizes key quantitative limits and values relevant to the disposal and
safe handling of Cobalt-60 in a laboratory setting. These values are often institution-specific
and based on regulatory guidelines, so always consult your RSO/EHS for the precise limits
applicable to your laboratory.
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.. Regulatory
Parameter Limit/Value Notes
Body/Source
This is for soluble Co-
60 and is subject to
institutional limits,
Monthly Average

Sanitary Sewer

Disposal

Concentration: 3E-5

pCi/ml

U.S. NRC (10 CFR
Part 20)[2]

which may be more
restrictive. Many
institutions prohibit
sewer disposal

altogether.

Surface

Contamination Limits

4 Bg/cmz (for
Beta/Gamma

emitters)

General guidance[7]

Removable
contamination should
be minimized. Regular
wipe tests are
required to ensure

compliance.

External Radiation

from Waste

<2 mR/hr at 1 foot

Stanford University
Guidance|6]

Shielding should be
used to meet this
requirement for stored

waste.

Occupational Dose

Limits

See 10 CFR Part 20

U.S. NRCIS]

Adherence to ALARA
principles is
mandatory to
minimize personnel

exposure.

Experimental Protocol: Decontamination of
Surfaces Contaminated with Cobalt-60

In the event of a spill or contamination, a peel-off gel composed of polyvinyl alcohol (PVA),

glycerol, and ethylenediaminetetraacetic acid (EDTA) has been shown to be effective in

decontaminating surfaces.[9][10][11]

Materials:
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» Polyvinyl alcohol (PVA)

e Glycerol

e Na-EDTA

« Distilled water

» Hot plate with magnetic stirrer

» Beakers

o Appropriate PPE (gloves, lab coat, safety glasses)

o Radiation survey meter with a pancake or Nal probe

Procedure:

o Preparation of the Decontamination Gel (Example Formulation):

[e]

In a beaker, dissolve 15 g of PVA and 2 g of Na-EDTA in 100 mL of distilled water.

o

Add 15 mL of glycerol to the solution.

[¢]

Heat the mixture on a hot plate with continuous stirring until all components are fully
dissolved and a homogenous gel is formed.[9][10][11]

[¢]

Allow the gel to cool to room temperature before use.
o Decontamination Protocol:
o Isolate the Area: Cordon off the contaminated area to prevent the spread of contamination.

o Survey: Use a radiation survey meter to identify the exact location and initial level of
contamination.

o Apply the Gel: Carefully apply a layer of the PVA-glycerol-EDTA gel over the contaminated
surface.
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o Drying: Allow the gel to dry completely, forming a peelable film. This may take several
hours, depending on the thickness of the application and ambient conditions.

o Peel and Survey: Once dry, carefully peel off the film. The Co-60 contamination will be
encapsulated within the film.

o Waste Disposal: The peeled film is now radioactive waste and must be disposed of as dry
solid waste, following the procedures outlined above.

o Final Survey: Resurvey the decontaminated area to ensure that the contamination has
been removed to acceptable levels. Repeat the process if necessary.

Visualizing the Disposal Workflow

The following diagrams illustrate the logical flow of the Cobalt-60 disposal process.
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Caption: Workflow for the proper disposal of Cobalt-60 waste from a laboratory setting.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b1206103?utm_src=pdf-body
https://www.benchchem.com/product/b1206103?utm_src=pdf-body-img
https://www.benchchem.com/product/b1206103?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Safety Operating Guide

Check Availability & Pricing

Surface Contamination ldentified

Isolate Contaminated Area

¢

Initial Radiation Survey

:

Apply PVA-Glycerol-EDTA Gel
l A
Allow Gel to Dry Completely

:

Peel Off Dried Gel Film

Final Radiation Survey

Contamination Below Limits?

Decontamination Complete

Click to download full resolution via product page

Repeat Process

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1206103?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Caption: Step-by-step workflow for the decontamination of surfaces contaminated with Cobalt-
60.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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